Cas no 95711-07-2 (3-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}benzenol)

3-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}benzenol structure
95711-07-2 structure
Product Name:3-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}benzenol
CAS No:95711-07-2
MF:C12H7ClF3NO2
MW:289.637692689896
MDL:MFCD00172750
CID:1087661
PubChem ID:2782994
Update Time:2025-04-20

3-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}benzenol Chemical and Physical Properties

Names and Identifiers

    • 3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenol
    • 3-([3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXY)BENZENOL
    • 3-{[3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL]OXY}BENZENOL
    • 3-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-oxy}benzenol
    • 95711-07-2
    • 1F-058
    • HMS1364J09
    • MFCD00172750
    • 2-(3-hydroxyphenoxy)-3-chloro-5-trifluoromethyl pyridine
    • 3-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenol
    • 3-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]oxy} benzenol
    • 3-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenol
    • 3-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenol
    • SMR000337805
    • DTXSID20382395
    • SCHEMBL11456016
    • MLS000755420
    • CHEMBL1335531
    • HMS2623J12
    • CS-0315349
    • Bionet2_000207
    • MLS000755420-02
    • J-510375
    • VDA71107
    • AKOS005069839
    • Phenol, 3-[[3-chloro-5-(trifluoromethyl)-2-pyridinyl]oxy]-
    • 3-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}benzenol
    • MDL: MFCD00172750
    • Inchi: 1S/C12H7ClF3NO2/c13-10-4-7(12(14,15)16)6-17-11(10)19-9-3-1-2-8(18)5-9/h1-6,18H
    • InChI Key: PQPVBXCOPBPDTC-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C(F)(F)F)=CN=C1OC1C=CC=C(C=1)O

Computed Properties

  • Exact Mass: 289.0117406g/mol
  • Monoisotopic Mass: 289.0117406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • Melting Point: 100-102°C

3-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}benzenol Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

3-{3-Chloro-5-(trifluoromethyl)-2-pyridinyloxy}benzenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
043434-500mg
3-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-oxy}benzenol
95711-07-2 >95%
500mg
3966.0CNY 2021-07-05
TRC
C593433-10mg
3-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}benzenol
95711-07-2
10mg
$ 50.00 2022-06-06
TRC
C593433-50mg
3-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}benzenol
95711-07-2
50mg
$ 115.00 2022-06-06
TRC
C593433-100mg
3-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}benzenol
95711-07-2
100mg
$ 185.00 2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.
043434-500mg
3-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-oxy}benzenol
95711-07-2 >95%
500mg
3966CNY 2021-05-07
Apollo Scientific
PC10179-500mg
3-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenol
95711-07-2
500mg
£105.00 2025-02-19
Apollo Scientific
PC10179-1g
3-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}phenol
95711-07-2
1g
£168.00 2025-02-19
Chemenu
CM275012-5g
3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenol
95711-07-2 95%
5g
$799 2021-08-18
Chemenu
CM275012-1g
3-((3-Chloro-5-(trifluoromethyl)pyridin-2-yl)oxy)phenol
95711-07-2 95%
1g
$327 2022-06-09
abcr
AB157263-1 g
3-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}benzenol; .
95711-07-2
1g
€246.80 2022-06-11

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